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Compound of Interest

Compound Name: Hexyl salicylate

Cat. No.: B1212152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of hexyl
salicylate, a benzoate ester widely utilized in the fragrance and cosmetic industries. While not

typically a subject of drug development signaling pathway research, its molecular

characteristics are of interest to chemical researchers.

Quantitative Data Summary
The following table summarizes the key quantitative properties of hexyl salicylate for easy

reference and comparison.[1][2][3]
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Property Value Source

Molecular Formula C13H18O3

PubChem[1],

ChemicalBook[2], Sigma-

Aldrich

Molecular Weight 222.28 g/mol

PubChem[1],

ChemicalBook[2],

Consolidated Chemical[3]

Appearance Colorless to pale yellow liquid Consolidated Chemical[3]

Boiling Point 290 °C
ChemicalBook[2], Sigma-

Aldrich

Density 1.04 g/mL at 25 °C
ChemicalBook[2], Sigma-

Aldrich

Refractive Index 1.505 at 20 °C ChemicalBook[2]

CAS Number 6259-76-3

PubChem[1],

ChemicalBook[2],

Consolidated Chemical[3]

Experimental Protocols & Signaling Pathways
Hexyl salicylate is primarily characterized by its physical and chemical properties relevant to

its application in perfumery and cosmetics, such as its floral-green scent profile and stability in

various formulations.[2][4] The available scientific literature does not indicate its involvement in

specific biological signaling pathways or complex experimental workflows typical of drug

development research. Its primary function is as a fragrance ingredient and fixative.[4]

Logical Relationships and Molecular Structure
To visualize the chemical nature of hexyl salicylate, a logical diagram illustrating the

esterification relationship between its constituent molecules, salicylic acid and 1-hexanol, is

provided below.
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Caption: Logical diagram of the formation of Hexyl Salicylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1212152?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

